(1R,2R,3S,4S)-3-(4-Methylpiperazin-4-ium-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate
(1R,2R,3S,4S)-3-(4-Methylpiperazin-4-ium-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate
Novel inhibitor of protein phosphatase 2A (PP2A), inhibiting radiation-induced Rad51 focus formation and homologous recombination repair (HRR), ultimately leading to persistent radiation-induced DNA damage, as reflected by γH2AX expression; High Quality B
Brand Name:
Vulcanchem
CAS No.:
1113025-87-8
VCID:
VC0006229
InChI:
InChI=1S/C13H20N2O4/c1-14-4-6-15(7-5-14)12(16)10-8-2-3-9(19-8)11(10)13(17)18/h8-11H,2-7H2,1H3,(H,17,18)/t8-,9+,10+,11-/m0/s1
SMILES:
C[NH+]1CCN(CC1)C(=O)C2C3CCC(C2C(=O)[O-])O3
Molecular Formula:
C13H20N2O4
Molecular Weight:
268.31 g/mol
(1R,2R,3S,4S)-3-(4-Methylpiperazin-4-ium-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate
CAS No.: 1113025-87-8
Inhibitors
VCID: VC0006229
Molecular Formula: C13H20N2O4
Molecular Weight: 268.31 g/mol
![(1R,2R,3S,4S)-3-(4-Methylpiperazin-4-ium-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate - 1113025-87-8](/images/no_structure.jpg)
| CAS No. | 1113025-87-8 |
|---|---|
| Product Name | (1R,2R,3S,4S)-3-(4-Methylpiperazin-4-ium-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate |
| Molecular Formula | C13H20N2O4 |
| Molecular Weight | 268.31 g/mol |
| IUPAC Name | (1R,2R,3S,4S)-3-(4-methylpiperazin-4-ium-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylate |
| Standard InChI | InChI=1S/C13H20N2O4/c1-14-4-6-15(7-5-14)12(16)10-8-2-3-9(19-8)11(10)13(17)18/h8-11H,2-7H2,1H3,(H,17,18)/t8-,9+,10+,11-/m0/s1 |
| Standard InChIKey | JUQMLSGOTNKJKI-ZDCRXTMVSA-N |
| Isomeric SMILES | C[NH+]1CCN(CC1)C(=O)[C@@H]2[C@@H]3CC[C@H]([C@@H]2C(=O)[O-])O3 |
| SMILES | C[NH+]1CCN(CC1)C(=O)C2C3CCC(C2C(=O)[O-])O3 |
| Canonical SMILES | C[NH+]1CCN(CC1)C(=O)C2C3CCC(C2C(=O)[O-])O3 |
| Description | Novel inhibitor of protein phosphatase 2A (PP2A), inhibiting radiation-induced Rad51 focus formation and homologous recombination repair (HRR), ultimately leading to persistent radiation-induced DNA damage, as reflected by γH2AX expression; High Quality B |
| Synonyms | LB 1; (1R,2R,3S,4S)-rel-3-[(4-Methyl-1-piperazinyl)carbonyl]-7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid |
| PubChem Compound | 18558123 |
| Last Modified | Nov 11 2021 |
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